Di-n-butylgermane
Overview
Description
Di-n-butylgermane is a chemical compound with the molecular formula C8H18Ge . It has a molecular weight of 186.87 .
Molecular Structure Analysis
The molecular structure of this compound consists of eight carbon atoms, eighteen hydrogen atoms, and one germanium atom .Physical And Chemical Properties Analysis
This compound has a boiling point of 70-5°C at 15mm pressure and a density of 0.978 g/cm³ . Its refractive index is 1.4428 .Scientific Research Applications
1. Synthesis and Reactions in Organometallic Chemistry Di-n-butylgermane plays a significant role in the field of organometallic chemistry. It is used in the synthesis of various organic derivatives of germanium. For instance, di-n-butyldialkoxygermanes and di-n-butylgermanium sulphide and bromide derivatives have been synthesized, demonstrating its versatility in creating new organometallic compounds (Mathur, Chandra, Rai, & Mehrotra, 1965).
2. Photoinitiators and Radical Sources in Photochemistry In the area of photochemistry, acylgermanes, related to this compound, have shown efficacy as photoinitiators. They are capable of generating germanium-centered radicals upon photoexcitation. This property is utilized in various chemical reactions and has implications for the development of new photopolymerization processes (Neshchadin et al., 2013).
3. Study of Molecular Structures this compound is also important in the study of molecular structures and conformations. For instance, the microwave and vibrational spectra of n-butylgermane, a related compound, have been investigated to understand its molecular structure and stability (Stidham et al., 2011).
4. Polymer Synthesis In polymer science, this compound is used in the synthesis of various copolymers. Its incorporation into polysilane-based copolymers demonstrates its potential in creating new materials with unique properties, which can be useful in electronic applications (Nakamura et al., 2016).
5. Nanostructure Fabrication In the field of nanotechnology, this compound has been employed as a safer precursor for the growth of germanium nanowires. This is particularly significant in the fabrication of vertically aligned epitaxial Ge/Si heterostructure nanowire arrays, which have applications in nanoelectronics (Shimizu et al., 2009).
Safety and Hazards
properties
InChI |
InChI=1S/C8H18Ge/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVGZHPIODMCYCZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Ge]CCCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Ge |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.86 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(5-methyl-1,2-oxazol-3-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide](/img/structure/B3121918.png)
![1-(Benzo[b]thiophen-6-yl)ethanone](/img/structure/B3121979.png)
![5,8-Dioxa-2-azaspiro[3.4]octane](/img/structure/B3122016.png)
![9H-Tribenzo[b,d,f]azepine](/img/structure/B3122018.png)
